Cas no 5768-40-1 (4-(Pyridin-3-ylcarbonyl)aminobenzoic Acid)

4-(Pyridin-3-ylcarbonyl)aminobenzoic Acid structure
5768-40-1 structure
Product name:4-(Pyridin-3-ylcarbonyl)aminobenzoic Acid
CAS No:5768-40-1
MF:C13H10N2O3
MW:242.2301
CID:1606122
PubChem ID:79836

4-(Pyridin-3-ylcarbonyl)aminobenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-((3-Pyridinylcarbonyl)amino)benzoic acid
    • benzoic acid, 4-[(3-pyridinylcarbonyl)amino]-
    • 4-(pyridine-3-carbonylamino)benzoic acid
    • 4-[(pyridin-3-ylcarbonyl)amino]benzoic acid
    • Z239128462
    • Benzoic acid, 4-((3-pyridinylcarbonyl)amino)-
    • p-Nicotinoylaminobenzoic acid
    • Oprea1_501543
    • SCHEMBL7329481
    • 4-nicotinoylaminobenzoic acid
    • CS-0360184
    • LWFBUVHQVCTCKN-UHFFFAOYSA-N
    • AKOS000106276
    • 4-[(3-Pyridinylcarbony)amino]benzoic acid
    • 4-(Nicotinamido)benzoic acid
    • DB-087416
    • 5768-40-1
    • p-Nicotinamidobenzoic acid
    • DTXSID40206382
    • STK296790
    • 4-(Pyridin-3-ylcarbonyl)aminobenzoic Acid
    • Inchi: InChI=1S/C13H10N2O3/c16-12(10-2-1-7-14-8-10)15-11-5-3-9(4-6-11)13(17)18/h1-8H,(H,15,16)(H,17,18)
    • InChI Key: LWFBUVHQVCTCKN-UHFFFAOYSA-N
    • SMILES: C1=CC(=CN=C1)C(=O)NC2=CC=C(C=C2)C(=O)O

Computed Properties

  • Exact Mass: 242.0692
  • Monoisotopic Mass: 242.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.3A^2
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.391
  • Boiling Point: 371.3°C at 760 mmHg
  • Flash Point: 178.3°C
  • Refractive Index: 1.68
  • PSA: 79.29

4-(Pyridin-3-ylcarbonyl)aminobenzoic Acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
P994580-50mg
4-[(Pyridin-3-ylcarbonyl)amino]benzoic Acid
5768-40-1
50mg
$ 185.00 2022-06-03
TRC
P994580-10mg
4-[(Pyridin-3-ylcarbonyl)amino]benzoic Acid
5768-40-1
10mg
$ 50.00 2022-06-03
TRC
P994580-100mg
4-[(Pyridin-3-ylcarbonyl)amino]benzoic Acid
5768-40-1
100mg
$ 275.00 2022-06-03

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